4-Fluoro-2-(methoxymethyl)benzonitrile
Cat. No. B8537408
M. Wt: 165.16 g/mol
InChI Key: JUARJPDHIDAXOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][c:3]1[c:4]([C:5]#[N:6])[cH:7][cH:8][c:9]([F:11])[cH:10]1.[CH3:12][O-:13].[CH3:15][OH:16].[Na+:14]>>[CH2:2]([c:3]1[c:4]([C:5]#[N:6])[cH:7][cH:8][c:9]([F:11])[cH:10]1)[O:13][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccc(F)cc1CBr
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COCc1cc(F)ccc1C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
